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Compound of Interest

Compound Name: 2-Benzofurylboronic acid

Cat. No.: B1272953

For researchers, scientists, and drug development professionals, rigorous adherence to safety
protocols is paramount when handling chemical reagents. This guide provides immediate and
essential safety, operational, and disposal information for 2-Benzofurylboronic acid (CAS No.
98437-24-2), ensuring the well-being of laboratory personnel and the integrity of research.

Chemical Properties and Hazards: 2-Benzofurylboronic acid is a solid, often appearing as a
pale yellow to yellow powder.[1] It iS recognized as an irritant, causing skin and serious eye
irritation, and may also cause respiratory irritation.[1][2][3][4]

Personal Protective Equipment (PPE)

A comprehensive personal protective equipment strategy is critical to minimize exposure. The
following table summarizes the required PPE for handling 2-Benzofurylboronic acid.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1272953?utm_src=pdf-interest
https://www.benchchem.com/product/b1272953?utm_src=pdf-body
https://www.benchchem.com/product/b1272953?utm_src=pdf-body
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB0181752.htm
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB0181752.htm
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB23676~~PDF~~MTR~~CGV4~~EN~~2025-09-07%2020:18:13~~Benzo[b]furan-2-boronic%20acid~~
https://www.sigmaaldrich.com/TW/zh/sds/aldrich/431958
https://static.cymitquimica.com/products/02/pdf/sds-L19830.pdf
https://www.benchchem.com/product/b1272953?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1272953?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

PPE Category

Specification

Rationale

Eye Protection

Chemical safety goggles with
side-shields conforming to
EN166 or ANSI Z87.1
standards.[5][6][7] A face
shield may be necessary for

splash hazards.[5]

Protects eyes from dust
particles and potential

splashes.

Hand Protection

Chemically resistant gloves,
such as disposable nitrile
gloves.[5] Gloves must be

inspected before use.[7]

Prevents skin contact. It is
crucial to use proper glove
removal technique to avoid

contaminating hands.[7]

Body Protection

A flame-resistant lab coat, fully
buttoned, worn over long pants

and closed-toe shoes.[5]

Protects skin from accidental

spills and contact.

Respiratory Protection

A NIOSH/MSHA-approved
respirator is required when
dust is generated or if
engineering controls are
insufficient.[5][6] For nuisance
exposures, a type P95 (US) or
type P1 (EU EN 143) particle
respirator is recommended.
For higher-level protection, use
type OV/AG/P99 (US) or type
ABEK-P2 (EU EN 143)

respirator cartridges.[7]

Prevents inhalation of the
powdered compound, which
can irritate the respiratory
system.[1][2]

Operational Plan: Step-by-Step Handling Procedure

Strict adherence to the following operational protocol is essential for safe handling.

e Preparation:

o Ensure that a safety shower and an eyewash station are readily accessible and in good

working order.[5]
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o Conduct all handling of 2-Benzofurylboronic acid within a properly functioning chemical
fume hood to ensure adequate ventilation.[6][7][8]

o The work area should be clean and free of clutter.

e Donning PPE:

o Put on all required personal protective equipment as detailed in the table above before
handling the chemical.

e Handling:
o Handle the solid carefully to avoid the generation of dust.[5][7]
o Use appropriate tools, such as a spatula and weighing paper, for transfers.
o Keep the container tightly closed when not in use.[2][5][9]

e Post-Handling:

o Thoroughly wash hands with soap and water after handling, even if gloves were worn.[5]

[71[8]
o Clean the work area to remove any residual chemical.

o Properly remove and dispose of contaminated gloves and other disposable PPE as
hazardous waste.[7]

Emergency and First Aid Procedures

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b1272953?utm_src=pdf-body
https://pim-resources.coleparmer.com/sds/04203.pdf
https://www.capotchem.cn/doc/msds_98437-24-2.do
https://aksci.com/sds/AMTB254_SDS.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_4_Methylbiphenyl_3_ylboronic_acid.pdf
https://www.capotchem.cn/doc/msds_98437-24-2.do
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB23676~~PDF~~MTR~~CGV4~~EN~~2025-09-07%2020:18:13~~Benzo[b]furan-2-boronic%20acid~~
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_4_Methylbiphenyl_3_ylboronic_acid.pdf
https://www.fishersci.com/store/msds?partNumber=AC105480100&countryCode=US&language=en
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_4_Methylbiphenyl_3_ylboronic_acid.pdf
https://www.capotchem.cn/doc/msds_98437-24-2.do
https://aksci.com/sds/AMTB254_SDS.pdf
https://www.capotchem.cn/doc/msds_98437-24-2.do
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1272953?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Exposure Route First Aid Measures

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

Inhalation
artificial respiration. Seek immediate medical
attention.[2][6][7]
Immediately wash the affected area with plenty
of soap and water for at least 15 minutes while
Skin Contact removing contaminated clothing and shoes.[2]

[6][7] Seek medical attention if irritation persists.

[2][9]

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact )

upper and lower eyelids.[2][6][7] Seek

immediate medical attention.[6][7]

Do NOT induce vomiting. If the person is
conscious and alert, rinse their mouth with water
) and have them drink 2-4 cupfuls of water.[6][7]
Ingestion . :
Never give anything by mouth to an
unconscious person.[6][7] Seek immediate

medical attention.[7]

Disposal Plan

Proper disposal of 2-Benzofurylboronic acid and associated materials is crucial to prevent
environmental contamination and ensure regulatory compliance.

» Waste Chemical: Dispose of excess or unwanted 2-Benzofurylboronic acid as hazardous
waste.[5] Do not allow the product to enter drains.[5][7] Contact a licensed professional
waste disposal service.[7]

o Contaminated Materials: Any materials that have come into contact with the chemical, such
as gloves, weighing papers, and paper towels, must also be disposed of as hazardous
waste.[5]
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« Empty Containers: Empty containers should be triple-rinsed with a suitable solvent. The
rinsate must be collected and disposed of as hazardous waste.[10] The cleaned container
can then be disposed of in accordance with local regulations.

Spill Response Workflow

The following diagram outlines the procedural steps for responding to a spill of 2-
Benzofurylboronic acid.
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Workflow for 2-Benzofurylboronic Acid Spill Response

Immediate Actions

Evacuate the immediate area

Alert others in the vicinity

Assessmentv& Preparation

Assess the spill size and potential hazards

l

Don appropriate PPE (respirator, gloves, goggles, lab coat)

Containmernt & Cleanup

Contain the spill

Carefully sweep up the solid material, avoiding dust generation

Place spilled material into a suitable, labeled container for disposal

Decontaminatjon & Disposal

Clean the spill area with a suitable solvent

Collect all contaminated materials (including PPE) for hazardous waste disposal

Wash hands and exposed skin thoroughly
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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